Cas no 1119392-40-3 (1-(3-tert-butyl-1-methyl-4-oxoindeno[1,2-c]pyrazol-6-yl)-3-(4-nitrophenyl)thiourea)

• Product Name: 1-(3-tert-butyl-1-methyl-4-oxoindeno[1,2-c]pyrazol-6-yl)-3-(4-nitrophenyl)thiourea
• CAS No: 1119392-40-3
• MF: C₂₂H₂₁N₅O₃S
• MW: 435.498842954636
• MDL: MFCD06199189
• CID: 5215342
• Update Time: 2026-03-06

1-(3-tert-butyl-1-methyl-4-oxoindeno[1,2-c]pyrazol-6-yl)-3-(4-nitrophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(TERT-BUTYL)-1-METHYL-6-((((4-NITROPHENYL)AMINO)THIOXOMETHYL)AMINO)INDENO[2,3-D]PYRAZOL-4-ONE
• 1-(3-tert-butyl-1-methyl-4-oxoindeno[1,2-c]pyrazol-6-yl)-3-(4-nitrophenyl)thiourea
• 3-{3-tert-butyl-1-methyl-4-oxo-1H,4H-indeno[1,2-c]pyrazol-6-yl}-1-(4-nitrophenyl)thiourea

• MDL： MFCD06199189
• Inchi： 1S/C22H21N5O3S/c1-22(2,3)20-17-18(26(4)25-20)15-10-7-13(11-16(15)19(17)28)24-21(31)23-12-5-8-14(9-6-12)27(29)30/h5-11H,1-4H3,(H2,23,24,31)
• InChI Key： WNWSQJYUWNJKOQ-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC2=C(C=1)C(C1=C2N(C)N=C1C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 728
• XLogP3: 4.1
• Topological Polar Surface Area: 137

Additional information on 1-(3-tert-butyl-1-methyl-4-oxoindeno[1,2-c]pyrazol-6-yl)-3-(4-nitrophenyl)thiourea

1-(3-Tert-butyl-1-methyl-4-oxoindeno[1,2-c]pyrazol-6-yl)-3-(4-nitrophenyl)thiourea

The compound with CAS No. 1119392-40-3, known as 1-(3-Tert-butyl-1-methyl-4-oxoindeno[1,2-c]pyrazol-6-yl)-3-(4-nitrophenyl)thiourea, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development.

The structure of this compound is characterized by a thiourea moiety linked to a substituted indeno[1,2-c]pyrazole ring system. The indeno[1,2-c]pyrazole core is further substituted with a tert-butyl group at the 3-position and a methyl group at the 1-position, along with an oxo group at the 4-position. The thiourea group is connected to a 4-nitrophenyl substituent, which introduces additional electronic and steric effects into the molecule. These structural features contribute to the compound's unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in the development of novel therapeutic agents targeting specific biological pathways. The presence of the nitrophenyl group enhances the compound's ability to interact with biological systems, making it a promising candidate for drug discovery efforts. Additionally, the indeno[1,2-c]pyrazole core has been shown to exhibit interesting electronic properties, which could be leveraged in the design of advanced materials for electronic applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving carefully controlled reactions. The construction of the indeno[1,2-c]pyrazole ring system often involves cyclization reactions under specific conditions to ensure proper regioselectivity and stereochemistry. The substitution patterns on the ring are critical for achieving the desired properties of the final product. Researchers have also investigated alternative synthetic routes to improve yield and efficiency while maintaining the integrity of the molecular structure.

The physical properties of this compound are equally intriguing. Its solubility in various solvents and thermal stability are factors that influence its suitability for different applications. Studies have shown that the compound exhibits moderate solubility in polar solvents due to its thiourea moiety and nitrophenyl substituent. Its thermal stability is also within acceptable ranges for many practical uses, although care must be taken during handling and storage to prevent degradation.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into its molecular structure, purity, and stability under different conditions. For example, NMR spectroscopy can be used to confirm the positions of substituents on the indeno[1,2-c]pyrazole ring system and verify the presence of critical functional groups like the thiourea moiety.

Looking ahead, ongoing research continues to uncover new potential uses for this compound. Its ability to act as a versatile building block in organic synthesis makes it an attractive candidate for further exploration. Scientists are particularly interested in its role in medicinal chemistry applications due to its potential as a lead compound for drug development.